Cas no 837428-64-5 (Propanedioic acid,[(1S,3R)-3-[[(4-methylphenyl)sulfonyl]oxy]cyclohexyl]-, dimethyl ester)

• Product Name: Propanedioic acid,[(1S,3R)-3-[[(4-methylphenyl)sulfonyl]oxy]cyclohexyl]-, dimethyl ester
• CAS No: 837428-64-5
• MF: C₁₈H₂₄O₇S
• MW: 384.443964958191
• CID: 1812541
• Update Time: 2024-11-19

Propanedioic acid,[(1S,3R)-3-[[(4-methylphenyl)sulfonyl]oxy]cyclohexyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,[(1S,3R)-3-[[(4-methylphenyl)sulfonyl]oxy]cyclohexyl]-, dimethyl ester
• Propanedioic acid, 2-[(1S,3R)-3-[[(4-methylphenyl)sulfonyl]oxy]cyclohexyl]-, 1,3-dimethyl ester

• Inchi： 1S/C18H24O7S/c1-12-7-9-15(10-8-12)26(21,22)25-14-6-4-5-13(11-14)16(17(19)23-2)18(20)24-3/h7-10,13-14,16H,4-6,11H2,1-3H3/t13-,14+/m0/s1
• InChI Key： YULRLAJYKDTQFX-UONOGXRCSA-N
• SMILES： C(OC)(=O)C([C@H]1CCC[C@@H](OS(C2=CC=C(C)C=C2)(=O)=O)C1)C(OC)=O

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 487.4±20.0 °C(Predicted)
• pka: 11.97±0.40(Predicted)